Cas no 169045-12-9 ((6-Methoxypyridin-3-yl)methanamine dihydrochloride)

• Product Name: (6-Methoxypyridin-3-yl)methanamine dihydrochloride
• CAS No: 169045-12-9
• MF: C₇H₁₂Cl₂N₂O
• MW: 211.088979721069
• MDL: MFCD23135657
• CID: 1038825
• PubChem ID: 19701916
• Update Time: 2025-06-11

(6-Methoxypyridin-3-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (6-Methoxypyridin-3-yl)methanamine dihydrochloride
• (6-Methoxypyridin-3-yl)methamine dihydrochloride
• C-(6-Methoxy-pyridin-3-yl)-MethylaMine hydrochloride
• AK100137
• 8647AA
• AX8241128
• ST24020668
• 1-(6-Methoxypyridin-3-yl)methanamine--hydrogen chloride (1/2)
• (6-methoxypyridin-3-yl)methanamine;dihydrochloride
• C73256
• SCHEMBL5013392
• CS-0102736
• AKOS016002648
• A882121
• 3-Pyridinemethanamine, 6-methoxy-, hydrochloride (1:2)
• (6-METHOXYPYRIDIN-3-YL)METHANAMINE 2HCL
• (6-Methoxypyridin-3-yl)methanamine HCl
• 1-(6-METHOXYPYRIDIN-3-YL)METHANAMINE DIHYDROCHLORIDE
• 169045-12-9
• SB78703
• DTXSID30599311
• (6-Methoxypyridin-3-yl)methanaminedihydrochloride
• DS-3476
• MFCD23135657
• DB-146059

• MDL： MFCD23135657
• Inchi： 1S/C7H10N2O.2ClH/c1-10-7-3-2-6(4-8)5-9-7;;/h2-3,5H,4,8H2,1H3;2*1H
• InChI Key： ABXFQJYKCDUNTO-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)C1=CC=C(C=N1)CN

Computed Properties

• Exact Mass: 210.03300
• Monoisotopic Mass: 210.0326684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 97.6
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.1

Experimental Properties

• PSA: 48.14000
• LogP: 2.85320

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on (6-Methoxypyridin-3-yl)methanamine dihydrochloride

(6-Methoxypyridin-3-yl)methanamine dihydrochloride (CAS No. 169045-12-9): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

(6-Methoxypyridin-3-yl)methanamine dihydrochloride (CAS No. 169045-12-9) is a versatile compound with significant potential in the field of medicinal chemistry. This compound, also known as 3-(aminomethyl)-6-methoxypyridine dihydrochloride, is a derivative of pyridine and has garnered attention for its unique chemical structure and biological activities. In this article, we will delve into the structural characteristics, physicochemical properties, and potential applications of this compound in drug discovery and development.

Chemical Structure and Synthesis

The chemical structure of (6-Methoxypyridin-3-yl)methanamine dihydrochloride is characterized by a pyridine ring substituted with a methoxy group at the 6-position and an amino group at the 3-position, which is further derivatized to form the dihydrochloride salt. The presence of these functional groups imparts specific reactivity and solubility properties to the molecule. The synthesis of this compound typically involves the reaction of 6-methoxypyridine-3-carbaldehyde with ammonia or an amine derivative, followed by the formation of the hydrochloride salt to enhance its stability and solubility.

Physicochemical Properties

(6-Methoxypyridin-3-yl)methanamine dihydrochloride is a white crystalline solid with a molecular weight of 208.70 g/mol. It is highly soluble in water and polar organic solvents such as methanol and ethanol. The compound exhibits a melting point range of 245-247°C, which is indicative of its high thermal stability. The presence of the amino group and methoxy substituent contributes to its basicity and polarity, making it suitable for various chemical reactions and biological assays.

Biological Activities and Mechanisms

Recent studies have highlighted the potential biological activities of (6-Methoxypyridin-3-yl)methanamine dihydrochloride. One notable application is its use as a building block in the synthesis of bioactive molecules with therapeutic potential. For instance, this compound has been utilized in the development of selective serotonin reuptake inhibitors (SSRIs), which are widely used in the treatment of depression and anxiety disorders. The amino group in the molecule can form stable complexes with metal ions, which may have implications for metalloenzyme inhibition or modulation.

In addition to its role in SSRI development, (6-Methoxypyridin-3-yl)methanamine dihydrochloride has shown promise in anti-inflammatory research. Studies have demonstrated that derivatives of this compound can inhibit pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that this molecule may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Pharmacological Studies

The pharmacological properties of (6-Methoxypyridin-3-yl)methanamine dihydrochloride have been extensively studied using both in vitro and in vivo models. In vitro assays have shown that this compound can effectively modulate various cellular pathways involved in inflammation and cell signaling. For example, it has been reported to inhibit nuclear factor-kappa B (NF-κB) activation, a key regulator of inflammatory responses.

In vivo studies have further validated these findings. Animal models have demonstrated that administration of this compound can reduce inflammation and improve disease outcomes in models of arthritis and colitis. These results are promising and suggest that (6-Methoxypyridin-3-yl)methanamine dihydrochloride or its derivatives may be valuable candidates for further drug development.

Clinical Applications

The clinical applications of compounds derived from (6-Methoxypyridin-3-yl)methanamine dihydrochloride are currently being explored in several areas. One area of focus is the treatment of neuropsychiatric disorders such as depression and anxiety. SSRIs derived from this compound have shown efficacy in preclinical studies and are undergoing further evaluation in clinical trials.

In addition to neuropsychiatric applications, there is growing interest in using these compounds for treating inflammatory diseases. Clinical trials are underway to assess their safety and efficacy in patients with conditions such as rheumatoid arthritis and inflammatory bowel disease. Preliminary results from these trials are encouraging, suggesting that these compounds may offer new therapeutic options for patients with these conditions.

Safety Considerations

Safety is a critical consideration in the development of any new drug candidate. Preclinical toxicology studies have shown that (6-Methoxypyridin-3-yl)methanamine dihydrochloride has a favorable safety profile at therapeutic doses. However, as with any pharmaceutical agent, careful monitoring for potential side effects is essential during clinical trials.

To ensure patient safety, ongoing research is focused on optimizing dosing regimens and identifying any potential interactions with other medications. Additionally, efforts are being made to develop more stable formulations that can enhance the bioavailability and efficacy of these compounds while minimizing adverse effects.

Conclusion

(6-Methoxypyridin-3-yl)methanamine dihydrochloride (CAS No. 169045-12-9) is a promising compound with diverse applications in medicinal chemistry. Its unique chemical structure confers specific reactivity properties that make it valuable for synthesizing bioactive molecules with therapeutic potential. Recent research has highlighted its potential roles in treating neuropsychiatric disorders and inflammatory diseases, making it an exciting area for further exploration.